Cas no 36099-95-3 (G3335)
G3335 Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid,L-tryptophyl-
- 2-[[2-amino-3-(1H-indol-3-yl)propanoyl]amino]pentanedioic acid
- G3335
- H-Trp-Glu-OH
- PPARg Antagonist III, G3335
- TRP-GLU CRYSTALLINE
- IN1159
- L-tryptophyl-L-glutamic acid
- PPARgamma Antagonist III,G3335
- TRP-GLU
- tryptophylglutamic acid
- L-alpha-Tryptophanyl-L-glutamic acid
- WE
- PPARgamma Antagonist III, G3335 - CAS 36099-95-3
- BDBM50240464
- CHEBI:74869
- 36099-95-3
- CHEMBL39176
- (S)-2-((S)-2-amino-3-(1H-indol-3-yl)propanamido)pentanedioic acid
- DTXSID00394512
- l-tryptophanyl-l-glutamic acid
- MFCD00037964
- H-?Trp-?Glu-?OH
- tryptophanyl-glutamic acid
- AS-75750
- AKOS030525628
- Tryptophyl-Glutamate
- L-Tryptophan-L-glutamic acid
- (S)-2-[(S)-2-Amino-3-(1H-indol-3-yl)-propionylamino]-pentanedioic acid
- (2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]pentanedioic acid
- HY-128487
- 2-[2-Amino-3-(1H-indol-3-yl)-propionylamino]-pentanedioic acid
- CS-0099144
- Q27144978
- L-Trp-L-Glu
- SCHEMBL3547828
- G77526
- 67: PN: EP2161028 PAGE: 10 claimed protein; 7: PN: JP2014079213 TABLE: 2 claimed sequence; G 3335; L-Tryptophyl-L-glutamic Acid; L-a-Tryptophanyl-L-glutamic Acid; Tryptophylglutamic Acid
- DA-53459
-
- Inchi: 1S/C16H19N3O5/c17-11(7-9-8-18-12-4-2-1-3-10(9)12)15(22)19-13(16(23)24)5-6-14(20)21/h1-4,8,11,13,18H,5-7,17H2,(H,19,22)(H,20,21)(H,23,24)/t11-,13-/m0/s1
- InChI Key: PWIQCLSQVQBOQV-AAEUAGOBSA-N
- SMILES: O=C([C@H](CC1=CNC2C=CC=CC1=2)N)N[C@H](C(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 333.13200
- Monoisotopic Mass: 333.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.6
- Topological Polar Surface Area: 146A^2
Experimental Properties
- Density: 1.428±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 145.51000
- LogP: 1.56310
- Sensitiveness: Light Sensitive
G3335 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
G3335 Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
G3335 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H873310-10mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 10mg |
¥210.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H873310-50mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 50mg |
¥740.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H873310-250mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 250mg |
¥2,288.00 | 2022-01-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X78715-50mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 50mg |
¥508.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X78715-250mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 250mg |
¥1648.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X78715-10mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% | 10mg |
¥158.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03555-50mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% (HPLC) | 50mg |
¥1808.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03555-250mg |
H-Trp-Glu-OH |
36099-95-3 | ≥98% (HPLC) | 250mg |
¥7298.0 | 2024-07-18 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14412-10mg |
G3335 |
36099-95-3 | 98% | 10mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci14412-25mg |
G3335 |
36099-95-3 | 98% | 25mg |
¥806.00 | 2023-09-09 |
G3335 Suppliers
G3335 Related Literature
-
Alice B. Nongonierma,Richard J. FitzGerald Food Funct. 2013 4 1843
-
2. Selective binding of guanine base by a tryptophan-containing dipeptideToshimasa Ishida,Hiromi Lyo,Hitoshi Ueda,Mitsunobu Doi,Masatoshi Inoue J. Chem. Soc. Chem. Commun. 1990 217
-
3. Interaction of indole derivatives with biologically important aromatic compounds. Part 22. Importance of simultaneous co-operation of hydrogen-bond pairing and stacking interactions for recognition of guanine base by a peptide: X-ray crystal analysis of 7-methylguanosine-5′-phosphate–tryptophanylglutamic acid complexToshimasa Ishida,Hiromi Iyo,Hitoshi Ueda,Mitsunobu Doi,Masatoshi Inoue,Susumu Nishimura,Kunihiro Kitamura J. Chem. Soc. Perkin Trans. 1 1991 1847
-
Andrew M. Beekman,Marco M. D. Cominetti,Samuel J. Walpole,Saurabh Prabhu,Maria A. O'Connell,Jesus Angulo,Mark Searcey Chem. Sci. 2019 10 4502
-
Jiawei Li,Caixia Yin,Yongbin Zhang,Jianbin Chao,Fangjun Huo Anal. Methods 2016 8 6748
Additional information on G3335
Comprehensive Guide to L-Glutamic acid, L-tryptophyl- (CAS No. 36099-95-3): Properties, Applications, and Market Insights
L-Glutamic acid, L-tryptophyl- (CAS No. 36099-95-3) is a specialized dipeptide compound that has garnered significant attention in biochemical and pharmaceutical research. This unique molecule combines L-glutamic acid and L-tryptophan, two essential amino acids with distinct biological functions. The growing interest in peptide-based therapeutics and nutraceuticals has positioned this compound as a subject of intense scientific investigation, particularly in fields exploring neurotransmitter modulation and gut-brain axis interactions.
The molecular structure of L-Glutamic acid, L-tryptophyl- features a peptide bond between the carboxyl group of L-tryptophan and the amino group of L-glutamic acid. This configuration creates a molecule with unique physicochemical properties, including specific solubility characteristics and stability profiles that make it suitable for various biomedical applications. Researchers have noted its potential role in cognitive health supplements, a rapidly growing market segment driven by increasing consumer awareness of mental wellness.
Current research trends highlight the compound's potential in addressing modern health concerns such as stress management and sleep quality improvement - two of the most searched health topics in recent years. The combination of glutamatergic and tryptaminergic components in this dipeptide suggests possible synergistic effects that warrant further clinical investigation. Analytical techniques including HPLC and mass spectrometry are typically employed to characterize and quantify this compound in research settings.
From a commercial perspective, L-Glutamic acid, L-tryptophyl- has found applications in specialty supplements and research reagents. The global market for peptide-based compounds has shown consistent growth, with projections indicating increased demand for novel amino acid derivatives. Manufacturers focusing on high-purity biochemicals have identified this compound as a potential growth area, particularly for applications in neurological research and functional food ingredients.
Quality control parameters for CAS 36099-95-3 typically include assessments of optical purity, residual solvents, and heavy metal content, reflecting the stringent requirements of pharmaceutical-grade materials. Storage recommendations generally suggest controlled temperature conditions to maintain stability, with many suppliers offering material under nitrogen atmosphere for long-term preservation. These handling protocols align with current GMP standards for sensitive biochemical compounds.
Emerging applications in personalized nutrition and targeted supplementation have created new opportunities for compounds like L-Glutamic acid, L-tryptophyl-. The increasing consumer preference for science-backed ingredients and evidence-based formulations has driven innovation in this space. Researchers are particularly interested in exploring potential bioavailability advantages of this dipeptide form compared to its individual amino acid components.
From a regulatory standpoint, L-Glutamic acid, L-tryptophyl- is generally recognized as compliant with major food safety regulations when produced under appropriate conditions. However, specific approval status may vary by jurisdiction and intended use. Manufacturers and researchers should consult current regulatory guidelines for their particular applications, especially when considering use in dietary supplements or functional foods.
The scientific literature contains numerous studies investigating the physiological effects of related peptide compounds, providing a foundation for understanding potential applications of CAS 36099-95-3. Current research directions include examining its role in neurotransmitter balance and potential benefits for cognitive function - topics that consistently rank high in health-related searches. These investigations often employ advanced techniques such as in vitro models and clinical biomarkers to assess biological activity.
In the competitive landscape of specialty amino acids and bioactive peptides, L-Glutamic acid, L-tryptophyl- occupies a niche position with unique characteristics. Suppliers differentiate their offerings through parameters such as purity grades, certification status, and technical support services. The compound's relative novelty means that market education remains an important factor for commercial adoption, with many suppliers providing detailed technical documentation and application notes.
Future prospects for L-Glutamic acid, L-tryptophyl- appear promising, particularly as research continues to uncover the complex relationships between dietary components and neurological health. The compound's dual amino acid structure positions it well for applications in targeted nutritional interventions, an area experiencing rapid growth due to increasing interest in precision nutrition approaches. Ongoing studies may further clarify its mechanisms of action and potential health benefits.
For researchers and product developers working with CAS 36099-95-3, understanding the compound's stability profile under various conditions is crucial for application development. Formulation considerations often include factors such as pH sensitivity, thermal stability, and compatibility with other ingredients. These practical aspects significantly influence the compound's suitability for different product formats, from capsule formulations to liquid preparations.
The analytical characterization of L-Glutamic acid, L-tryptophyl- presents specific challenges that require specialized methodologies. Common approaches include chromatographic separation techniques coupled with advanced detection methods to ensure accurate identification and quantification. These analytical protocols are essential for both quality assurance in production and metabolic studies in research applications.
In conclusion, L-Glutamic acid, L-tryptophyl- (CAS No. 36099-95-3) represents an interesting compound at the intersection of nutritional science and biochemical research. Its unique structure and potential biological activities make it a subject of ongoing investigation, particularly in contexts related to brain health and targeted supplementation. As consumer interest in functional ingredients continues to grow, along with scientific understanding of amino acid interactions, this compound may find expanding applications in both research and commercial products.
36099-95-3 (G3335) Related Products
- 87-32-1(N-Acetyl-tryptophan)
- 5576-42-1(adrenocorticotropic hormone*fragment 1-16)
- 2280-01-5(N-Acetyl-D-tryptophan)
- 1218-34-4(N-Acetyl-L-tryptophan)
- 386750-22-7(Desvenlafaxine Succinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)